Cas no 1156921-58-2 (N-{5-azaspiro3.5nonan-8-yl}pentanamide)

• Product Name: N-{5-azaspiro3.5nonan-8-yl}pentanamide
• CAS No: 1156921-58-2
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• MDL: MFCD12082203
• CID: 5243037
• PubChem ID: 43595303
• Update Time: 2026-03-08

N-{5-azaspiro3.5nonan-8-yl}pentanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-azaspiro[3.5]nonan-8-yl}pentanamide
• Pentanamide, N-5-azaspiro[3.5]non-8-yl-
• N-{5-azaspiro3.5nonan-8-yl}pentanamide

• MDL： MFCD12082203
• Inchi： 1S/C13H24N2O/c1-2-3-5-12(16)15-11-6-9-14-13(10-11)7-4-8-13/h11,14H,2-10H2,1H3,(H,15,16)
• InChI Key： ZGODMVBECSEQBZ-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NC1CCNC2(C1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1

Additional information on N-{5-azaspiro3.5nonan-8-yl}pentanamide

N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide: A Comprehensive Overview

N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide, also known by its CAS number 1156921-58-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a five-membered ring (azaspiro) and an eight-membered ring, creating a complex yet fascinating molecular architecture.

The name N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide reflects the structural features of the compound. The "azaspiro" part indicates the presence of a nitrogen atom in the spiro ring system, while "pentanamide" refers to the pentanoic acid derivative attached to the nitrogen atom. This combination of structural elements contributes to the compound's unique properties and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to modulate various biological targets. N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide has been investigated for its potential as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation. Researchers have found that the compound exhibits promising activity against certain enzymes, making it a candidate for further exploration in therapeutic development.

The synthesis of N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide involves a multi-step process that combines principles from organic synthesis and stereochemistry. The key steps include the formation of the spiro ring system, followed by functionalization to introduce the pentanamide group. This process requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes.

One of the most intriguing aspects of this compound is its potential for structural modification. By altering substituents on the spiro ring or modifying the pentanamide group, chemists can generate a library of related compounds with diverse biological activities. This versatility makes N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide an attractive starting point for medicinal chemistry efforts.

From an analytical standpoint, N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide detailed insights into the compound's molecular structure and confirm its identity as per its CAS number 1156921-58-2.

In terms of applications, N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide is being explored for its role in drug design and development. Its ability to interact with biological systems makes it a valuable tool for understanding complex molecular mechanisms. Additionally, ongoing research aims to uncover new uses for this compound in areas such as catalysis and materials science.

The study of N-{5-Azaspiro[3.5]Nonan-8-yl}Pentanamide represents a broader trend in chemical research toward designing molecules with intricate architectures and diverse functionalities. As researchers continue to investigate this compound, new insights into its properties and applications are expected to emerge, further solidifying its place in the chemical landscape.